Cas no 1021009-99-3 ([2-(4-Fluorophenyl)ethyl](4-methylpentan-2-yl)amine)

• Product Name: [2-(4-Fluorophenyl)ethyl](4-methylpentan-2-yl)amine
• CAS No: 1021009-99-3
• MF: C₁₄H₂₂FN
• MW: 223.329587459564
• CID: 5068984
• Update Time: 2025-10-19

[2-(4-Fluorophenyl)ethyl](4-methylpentan-2-yl)amine Chemical and Physical Properties

Names and Identifiers

• [2-(4-fluorophenyl)ethyl](4-methylpentan-2-yl)amine
• N-[2-(4-fluorophenyl)ethyl]-4-methylpentan-2-amine
• [2-(4-Fluorophenyl)ethyl](4-methylpentan-2-yl)amine

• Inchi： 1S/C14H22FN/c1-11(2)10-12(3)16-9-8-13-4-6-14(15)7-5-13/h4-7,11-12,16H,8-10H2,1-3H3
• InChI Key： VNFDFAQKECBZPF-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)CCNC(C)CC(C)C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 6
• Complexity: 174
• XLogP3: 4
• Topological Polar Surface Area: 12

Additional information on [2-(4-Fluorophenyl)ethyl](4-methylpentan-2-yl)amine

1021009-99-3 and [2-(4-Fluorophenyl)ethyl](4-methylpentan-2-yl)amine: A Comprehensive Overview of Its Properties and Applications

In the realm of specialized chemical compounds, 1021009-99-3 (also known as [2-(4-Fluorophenyl)ethyl](4-methylpentan-2-yl)amine) has garnered significant attention due to its unique molecular structure and potential applications. This compound, characterized by its fluorophenyl and amine functional groups, is a subject of interest in pharmaceutical research, material science, and other advanced fields. Its CAS number 1021009-99-3 serves as a unique identifier, ensuring precise referencing in scientific literature and regulatory documents.

The molecular structure of [2-(4-Fluorophenyl)ethyl](4-methylpentan-2-yl)amine combines a 4-fluorophenyl moiety with a branched 4-methylpentan-2-yl chain, creating a versatile scaffold for further chemical modifications. Researchers are particularly intrigued by its potential as a building block in drug discovery, where its fluorine substitution can enhance binding affinity and metabolic stability. The compound's lipophilicity and steric properties make it a candidate for optimizing pharmacokinetic profiles in therapeutic agents.

Recent trends in AI-driven drug discovery and computational chemistry have highlighted the importance of compounds like 1021009-99-3. Users frequently search for terms such as "fluorinated amines in drug design" or "CAS 1021009-99-3 applications," reflecting growing curiosity about its utility. The compound's compatibility with high-throughput screening and fragment-based drug discovery aligns with modern pharmaceutical workflows, making it a relevant topic for discussion.

From a synthetic perspective, [2-(4-Fluorophenyl)ethyl](4-methylpentan-2-yl)amine can be prepared through reductive amination or nucleophilic substitution reactions, leveraging its amine functionality. Its fluorine atom introduces electronic effects that influence reactivity, a feature often explored in medicinal chemistry and catalysis. These attributes contribute to its appeal in designing targeted therapies and small-molecule probes for biological studies.

Beyond pharmaceuticals, 1021009-99-3 has potential applications in material science, particularly in the development of functionalized polymers and surface modifiers. Its aromatic fluorine group can enhance thermal stability and adhesion properties, addressing common challenges in coatings and composites. Searches for "fluorophenyl amines in materials" or "amine-based modifiers" underscore the interdisciplinary relevance of this compound.

Quality control and regulatory compliance are critical when working with CAS 1021009-99-3. Analytical techniques such as HPLC, NMR, and mass spectrometry are employed to verify purity and structural integrity. Researchers and manufacturers prioritize batch-to-batch consistency, ensuring reliable performance in downstream applications. This focus on quality aligns with industry demands for reproducible synthetic routes and standardized characterization.

In summary, 1021009-99-3 ([2-(4-Fluorophenyl)ethyl](4-methylpentan-2-yl)amine) represents a compelling case study in the intersection of chemical innovation and applied science. Its multifaceted applications—from drug development to advanced materials—highlight its versatility. As interest in fluorinated compounds and tailored amines continues to rise, this compound is poised to remain a focal point in both academic and industrial research.